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Compound of Interest

Compound Name: 3-Desacetyl Cefotaxime lactone

Cat. No.: B12287417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Desacetyl Cefotaxime lactone,

a significant metabolite of the third-generation cephalosporin antibiotic, Cefotaxime. This

document details its chemical identity, physicochemical properties, and its role in the metabolic

pathway of its parent compound.

Chemical Identity and Synonyms
3-Desacetyl Cefotaxime lactone is a key metabolite and impurity of Cefotaxime.[1] It is crucial

for researchers and drug development professionals to accurately identify this compound.

CAS Numbers:

66340-33-8[2][3][4][5][6][7][8][9]

123238-79-9 (for the E/Z Mixture)[1]

Synonyms: This compound is known by a variety of names in scientific literature and

commercial listings. A comprehensive list of synonyms is provided in the table below for easy

reference.
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Synonym Reference

Deacetylcefotaxime lactone [3][7]

Cefotaxime impurity E [EP] [8]

Ceftriaxone impurity B [3]

Cefotaxime Related Compound E [5]

(2Z)-2-(2-amino-1,3-thiazol-4-yl)-N-

[(4R,5R)-3,11-dioxo-10-oxa-6-thia-2-

azatricyclo[6.3.0.02,5]undec-1(8)-en-4-yl]-2-

methoxyiminoacetamide

[5aR-[5aα,6β]]-2-Amino-α-(methoxyimino)-N-

(1,4,5a,6-tetrahydro-1,7-dioxo-3H,7H-azeto[2,1-

b]furo[3,4-d][3][10]thiazin-6-yl)-4-

thiazoleacetamide

[1]

(5aR,6R)-6-(((2Z)-2-(2-Aminothiazol-4-yl)-2-

(methoxyimino)acetyl)amino)-5a,6-dihydro-

3H,7H-azeto(2,1-b)furo(3,4-d)(1,3)thiazine-

1,7(4H)-dione

[3]

Cefotaxime sodium impurity E [EP]

Ceftriaxone sodium impurity B [EP] [3]

Cefotaxime specified impurity E [EP] [3]

UNII-3Z40JM5X8L [3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Desacetyl Cefotaxime lactone is

presented in the table below. This data is essential for understanding the compound's behavior

in various experimental settings.
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Property Value Reference(s)

Molecular Formula C₁₄H₁₃N₅O₅S₂ [1][3][6]

Molecular Weight 395.41 g/mol [1][3][6]

Exact Mass 395.03581088 Da [3]

Appearance Solid, White to off-white [10]

Solubility
DMSO: 125 mg/mL (316.13

mM)
[10]

Water: 0.4 g/L (at 25 °C) [5]

Predicted pKa 8.25 ± 0.20 [5]

Predicted Density 1.99 g/cm³ [4]

Metabolic Pathway of Cefotaxime
3-Desacetyl Cefotaxime lactone is a product of the in vivo metabolism of Cefotaxime. The

metabolic cascade primarily occurs in the liver and involves the initial deacetylation of

Cefotaxime to form desacetylcefotaxime, which is then converted to the lactone.[11]
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Cefotaxime Metabolic Pathway
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Cefotaxime Metabolic Pathway Diagram

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-Desacetyl Cefotaxime
lactone are not extensively available in peer-reviewed literature. However, based on general

laboratory practices for related compounds, the following outlines can be inferred.

General Analytical Approach: High-Performance Liquid
Chromatography (HPLC)
While a specific, validated HPLC method for 3-Desacetyl Cefotaxime lactone is not readily

available, methods for the simultaneous determination of Cefotaxime and its metabolites,

including the lactone, have been described. A general approach would involve:

Column: A reversed-phase column (e.g., C18) is typically used.
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Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g.,

phosphate or acetate buffer) and an organic modifier (e.g., acetonitrile or methanol).

Detection: UV detection at a wavelength where the analyte has significant absorbance.

Sample Preparation: For biological matrices, protein precipitation followed by solid-phase

extraction (SPE) or liquid-liquid extraction (LLE) is a common practice to isolate the analyte

and remove interfering substances.

The following diagram illustrates a general workflow for the analysis of 3-Desacetyl
Cefotaxime lactone from a biological sample.

General Analytical Workflow

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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